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Introduction
Sodium platinum bronze, with the chemical formula NaxPt3O4 (where 0 < x < 1), is a ternary

platinum oxide that has garnered significant interest due to its unique combination of

properties.[1] This compound exhibits a fascinating interplay of electronic conductivity, ionic

conductivity, and catalytic activity, making it a subject of ongoing research for various potential

applications. This technical guide provides a comprehensive overview of the known properties

of NaxPt3O4, including its synthesis, crystal structure, and physical characteristics, based on

the current scientific literature.

Synthesis of Sodium Platinum Bronze
Two primary methods have been reported for the synthesis of NaxPt3O4: a high-pressure

hydrothermal method and a more recent, cost-effective ambient pressure technique.

High-Pressure Hydrothermal Synthesis
The traditional method for producing NaxPt3O4 involves reacting platinum(IV) oxide (PtO2),

sodium hydroxide (NaOH), and an oxidizing agent like potassium chlorate (KClO3) in water

under extreme conditions.

Experimental Protocol:
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A mixture of PtO2, NaOH, and KClO3 is placed in a platinum crucible with water. The crucible

is then subjected to high temperatures, close to 1000 K, and immense oxygen pressure,

around 3000 atmospheres, for approximately 24 hours. This process yields small quantities,

typically a few milligrams, of crystalline NaxPt3O4. Due to the severe reaction conditions and

low yield, this method is not readily scalable.

Ambient Pressure Thin Film Synthesis
A more recent and scalable method involves the deposition of platinum oxide films onto a

sodium-ion-conducting substrate, such as soda-lime glass, followed by thermal annealing.

Experimental Protocol:

Deposition: A thin film of platinum oxide (PtOy) is deposited onto a soda-lime glass substrate

using a technique like reactive magnetron sputtering of a platinum target in an oxygen-

containing atmosphere.

Annealing: The PtOy-coated substrate is then annealed in air at atmospheric pressure.

Formation of NaxPt3O4: At temperatures between 530°C and 570°C, sodium ions from the

soda-lime glass substrate migrate into the platinum oxide film. This diffusion of sodium

facilitates the reduction of platinum to the appropriate oxidation state, leading to the

formation of crystalline NaxPt3O4. Purity higher than 95% has been reported with this

method.[1]
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Ambient Pressure Synthesis Workflow for NaxPt3O4.

Structural and Physical Properties
Crystal Structure
Sodium platinum bronze possesses a cubic crystal structure.[2] Key crystallographic data is

summarized in the table below.
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Property Value

Crystal System Cubic

Space Group Pm3n (Oh3)

Lattice Parameter (a0) 5.69 Å

Formula Units per Cell (Z) 2

The atomic coordinates within the unit cell are reported as follows:

Platinum (Pt): 6 atoms at ±(1/4, 0, 1/2) and its cyclic permutations.

Oxygen (O): 8 atoms at ±(1/4, 1/4, 1/4) and ±(1/4, 3/4, 3/4) and its cyclic permutations.

Sodium (Na): 2 atoms at (0, 0, 0) and (1/2, 1/2, 1/2).

This structure results in the following coordination environments:

Platinum: Coordinated to 4 oxygen atoms and 2 platinum atoms.

Oxygen: Coordinated to 3 oxygen atoms and 2 sodium atoms.

Sodium: Coordinated to 8 oxygen atoms.

Quantitative Physical Properties
Detailed quantitative data for many of the physical properties of NaxPt3O4 are not extensively

reported in the available literature. The following tables summarize the current state of

knowledge.

Table 1: Electronic and Thermal Properties
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Property Value Temperature (K) Notes

Electrical Resistivity

(ρ)

Data not available in

searched literature
-

Generally described

as having electronic

conductivity.

Seebeck Coefficient

(S)

Data not available in

searched literature
- -

Thermal Conductivity

(κ)

Data not available in

searched literature
- -

Specific Heat

Capacity (cp)

Data not available in

searched literature
- -

Table 2: Magnetic Properties

Property Value Temperature (K) Notes

Magnetic

Susceptibility (χ)

Data not available in

searched literature
-

Confirmed to exhibit

paramagnetic

behavior.

Key Characteristics and Potential Applications
Sodium platinum bronze is a material with a unique set of characteristics that make it a

candidate for several technological applications.

Mixed Conductivity: The material is reported to be both an electronic and an ionic conductor.

[2] This dual conductivity is a valuable property for applications in areas such as solid-state

batteries and sensors.

Catalytic Activity: NaxPt3O4 is described as having bifunctional catalytic behavior. Platinum-

based materials are well-known catalysts, and the bronze structure may offer unique

catalytic pathways.

Mixed Valency: The presence of platinum in a mixed-valence state is a key feature of this

compound, which is fundamental to its electronic properties.
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The combination of these properties suggests potential applications in:

Catalysis: As a stable and potentially more cost-effective alternative to pure platinum

catalysts for various chemical reactions.

Electrochemistry: As an electrode material in batteries or fuel cells, leveraging its mixed

electronic and ionic conductivity.

Sensors: The electronic properties of NaxPt3O4 may be sensitive to the surrounding

chemical environment, making it a candidate for sensor applications.

Characterization Techniques: Experimental
Protocols
The characterization of NaxPt3O4 involves a suite of advanced analytical techniques to

determine its structure, composition, and physical properties.

X-ray Diffraction (XRD) and Rietveld Refinement
Objective: To determine the crystal structure, lattice parameters, and phase purity of the

synthesized material.

Methodology:

A powdered sample of NaxPt3O4 is placed in a sample holder.

The sample is irradiated with monochromatic X-rays over a range of angles (2θ).

The diffracted X-rays are detected, and their intensity is recorded as a function of the

diffraction angle.

The resulting diffraction pattern is analyzed using Rietveld refinement. This involves

creating a theoretical diffraction pattern based on a known crystal structure model and

refining the structural and instrumental parameters until the calculated pattern matches the

experimental data.

X-ray Absorption Near Edge Structure (XANES)
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Objective: To probe the local electronic structure and oxidation state of the platinum atoms in

NaxPt3O4.

Methodology:

The sample is exposed to a beam of X-rays with energies tuned around the absorption

edge of a core electron of platinum.

The X-ray absorption coefficient is measured as a function of the incident X-ray energy.

The features in the XANES spectrum, such as the edge position and pre-edge peaks,

provide information about the unoccupied electronic states and the formal oxidation state

of the absorbing atom.

High-Resolution Transmission Electron Microscopy
(HRTEM)

Objective: To visualize the crystal structure and morphology of NaxPt3O4 at the nanoscale.

Methodology:

A small amount of the NaxPt3O4 sample is dispersed in a solvent and deposited onto a

TEM grid.

A high-energy electron beam is transmitted through the thin sample.

The transmitted electrons are focused by a series of electromagnetic lenses to form an

image.

HRTEM allows for the direct imaging of atomic lattices, providing information on

crystallinity, defects, and nanoparticle size and shape.

Conclusion
Sodium platinum bronze, NaxPt3O4, remains a material of significant scientific interest due to

its unique structural and physical properties. While its synthesis and crystal structure are

reasonably well-understood, a comprehensive quantitative characterization of its electronic,

thermal, and magnetic properties is still lacking in the publicly available literature. Further
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research to quantify these properties is crucial for unlocking the full potential of this intriguing

material in catalysis, electrochemistry, and other advanced applications. The development of

scalable, low-cost synthesis methods paves the way for more in-depth investigations and the

eventual technological implementation of sodium platinum bronze.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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